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Compound of Interest

Compound Name: Methyl 2,3-dibromopropionate

Cat. No.: B161898

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety and handling information for Methyl 2,3-
dibromopropionate (CAS No. 1729-67-5). The following sections detail the hazardous
properties, proper handling procedures, emergency response, and disposal of this compound,
tailored for a laboratory and research environment.

Hazard Identification and Classification

Methyl 2,3-dibromopropionate is a combustible liquid that can cause serious eye and skin
irritation.[1] It may also cause respiratory irritation.[2]

GHS Classification:

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), Methyl 2,3-dibromopropionate is classified as follows:
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Hazard Class Category Hazard Statement
Flammable Liquids 4 H227: Combustible liquid

] ] o H315: Causes skin irritation[2]
Skin Corrosion/Irritation 2 3]
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation[1][2][3]
Specific Target Organ Toxicity 3 H335: May cause respiratory
— Single Exposure irritation[2]

Signal Word: Warning[2]
Hazard Pictogram:
e GHSO07: Exclamation Mark([2]

Physical and Chemical Properties

A summary of the key physical and chemical properties of Methyl 2,3-dibromopropionate is
provided in the table below for easy reference.
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Property

Value

CAS Number

1729-67-5[1][3][4]

Molecular Formula

C4HeBr202[3]

Molecular Weight 245.90 g/mol [3]

Appearance Clear, colorless liquid[1][4]

Boiling Point 83-86 °C at 10 mmHg (13 hPa)[1][4]
Density 1.944 g/mL at 20 °C[1]

Refractive Index

n20/D 1.514

Storage Temperature

2-8 °C[1][4]

Flash Point

Not applicable / Not determined[2]

Stability

Stable under normal temperatures and

pressures.[4]

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize the risks associated with

Methyl 2,3-dibromopropionate.

Personal Protective Equipment (PPE)

A comprehensive range of personal protective equipment should be worn when handling this

chemical:

o Eye/Face Protection: Safety glasses with side-shields or goggles are mandatory. A face

shield may be required for larger quantities or when there is a risk of splashing.

e Skin Protection:

o Gloves: Chemical-resistant gloves (e.g., neoprene) are required. Always inspect gloves

prior to use.
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o Clothing: A lab coat or chemical-resistant apron should be worn. For larger scale
operations, a chemical protection suit may be necessary.

» Respiratory Protection: If engineering controls are insufficient to maintain airborne
concentrations below exposure limits, a NIOSH-approved respirator with an appropriate
cartridge for organic vapors should be used.

Engineering Controls

Work with Methyl 2,3-dibromopropionate should be conducted in a well-ventilated area,
preferably in a chemical fume hood.[3] An eyewash station and safety shower must be readily
accessible in the immediate work area.

Storage

Store containers tightly closed in a cool, dry, and well-ventilated area.[1][5] The recommended
storage temperature is between 2-8°C.[1][4] Keep away from heat, sparks, and open flames.[1]

The following diagram outlines the logical workflow for the safe handling of Methyl 2,3-
dibromopropionate.
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Safe Handling Workflow for Methyl 2,3-dibromopropionate

Receiving

:

Storage (2-8°C, well-ventilated)
Keep away from heat/ignition sources

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Handling in Fume Hood

Experimental Use

Decontaminate Equipment & Work Area

Waste Disposal
(Follow institutional protocols)

Remove PPE
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First-Aid Response for Methyl 2,3-dibromopropionate Exposure

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion
Move to fresh air. Wash with soap and water for 15 min. Flush with water for 15 min. Do NOT induce vomiting.
Provide oxygen or artificial respiration if needed. Remove contaminated clothing. Remove contact lenses. Rinse mouth with water.

Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Methyl 2,3-dibromopropionate: A Comprehensive
Technical Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b161898#methyl-2-3-dibromopropionate-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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